N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C22H18ClN3O3S2/c1-25-19-13-10-16(23)14-20(19)30-22(25)24-21(27)15-8-11-18(12-9-15)31(28,29)26(2)17-6-4-3-5-7-17/h3-14H,1-2H3
• InChI Key: YFXWCDMLDYXSQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C22H18ClN3O3S2
• Molecular Weight: 472.0 g/mol

Description

N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C22H18ClN3O3S2 and its molecular weight is 471.97. The purity is usually 95%.
BenchChem offers high-quality N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Pro-apoptotic Activity : A study by Yılmaz et al. (2015) synthesized derivatives of indapamide, including compounds with benzothiazole structures, and evaluated their pro-apoptotic activities. Specifically, a compound demonstrated significant growth inhibition against melanoma cancer cell lines, indicating its potential as an anticancer agent. This research suggests the relevance of benzothiazole derivatives in developing treatments targeting melanoma (Yılmaz et al., 2015).

Antibacterial and Antimicrobial Activity

• Antibacterial Screening : Novel fused imino pyrimido benzothiazole and its Schiff bases were synthesized and screened for antibacterial activity, highlighting the biological potential of these heterocycles for developing new drug candidates (Kale and Mene, 2013).
• Evaluation of Antibacterial Activity : Kadian et al. (2012) synthesized 1,4-benzoxazine analogues, including benzothiazole derivatives, and screened them for antibacterial activity against various bacterial strains, showing that some compounds exhibited significant antibacterial activity (Kadian et al., 2012).

Synthesis and Characterization

• Synthesis of Bioactive Molecules : Patel et al. (2009) focused on synthesizing fluoro substituted benzothiazoles for biological and pharmacological screening, which included antimicrobial, anti-inflammatory, and other activities, indicating the versatility of benzothiazole derivatives in pharmacological applications (Patel et al., 2009).

Molecular Docking and QSAR Studies

• Antitumor Evaluation and QSAR : Tomorowicz et al. (2020) synthesized benzothiazole derivatives, evaluated their cytotoxic activities against various cancer cell lines, and conducted QSAR studies, suggesting the importance of these compounds in cancer research (Tomorowicz et al., 2020).